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Compound of Interest

Compound Name: CCT241161

Cat. No.: B612043 Get Quote

These application notes provide a comprehensive guide for researchers and scientists to

investigate the effects of CCT241161, a selective ATP-competitive inhibitor of Checkpoint

kinase 2 (Chk2), on the MEK/ERK signaling pathway. The following protocols detail the

Western blot analysis of phosphorylated MEK (pMEK) and phosphorylated ERK (pERK) in cells

treated with this compound.

Introduction to CCT241161 and the MEK/ERK
Pathway
CCT241161 is a potent inhibitor of Chk2, a key protein kinase involved in the DNA damage

response pathway. The canonical role of Chk2 is to mediate cell cycle arrest, DNA repair, and

apoptosis upon genotoxic stress. The Ras-Raf-MEK-ERK (MAPK) pathway, on the other hand,

is a central signaling cascade that regulates a wide array of cellular processes, including

proliferation, differentiation, and survival. While Chk2 is not a direct upstream regulator of

MEK/ERK in the canonical pathway, investigating potential off-target effects or signaling

crosstalk is a critical aspect of drug development.

This protocol provides a robust method to determine if CCT241161 treatment modulates the

phosphorylation status of MEK1/2 and ERK1/2, the key kinases in the MAPK pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b612043?utm_src=pdf-body-img
https://www.benchchem.com/product/b612043#western-blot-analysis-of-pmek-and-perk-after-cct241161-treatment
https://www.benchchem.com/product/b612043#western-blot-analysis-of-pmek-and-perk-after-cct241161-treatment
https://www.benchchem.com/product/b612043#western-blot-analysis-of-pmek-and-perk-after-cct241161-treatment
https://www.benchchem.com/product/b612043#western-blot-analysis-of-pmek-and-perk-after-cct241161-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

